Cas no 732-85-4 (L-Leucine-β-naphthylamide)

• Product Name: L-Leucine-β-naphthylamide
• CAS No: 732-85-4
• MF: C₁₆H₂₀N₂O
• MW: 256.342803955078
• MDL: MFCD00055914
• CID: 568179
• PubChem ID: 102475
• Update Time: 2025-04-19

L-Leucine-β-naphthylamide Chemical and Physical Properties

Names and Identifiers

• Pentanamide,2-amino-4-methyl-N-2-naphthalenyl-, (2S)-
• L-?Leucine-?β-?naphthylamide
• H-Leu-βNA
• L-​Leucine-​β-​naphthylamide
• L-LEUCINE BETA-NAPHTHYLAMIDE
• L-LEUCINE β-NAPHTHYLAMIDE
• (S)-2-amino-4-methyl-pentanoic acid naphthalene-2-ylamide
• H-LEU-BETANA
• H-Leu-bNA
• LEUCINE-BETANA
• LEUCINE-BETA-NAPHTHYLAMIDE
• L-Leucin-[2]naphthylamid
• L-LEUCINE B-NAPHTHYLAMIDE FREE BASE
• L-LEUCINE-2-NAPHTHYLAMIDE
• L-Leu-NNap
• (2S)-2-AMINO-4-METHYL-N-(NAPHTHALEN-2-YL)PENTANAMIDE
• EN300-26145228
• L-Leucine-2-naphthylamine
• n-naphthalen-2-yl-l-leucinamide
• 2-Amino-4-methyl-N-(2-naphthyl)pentanamide
• N-leucyl-2-aminonaphthalene
• DTXSID20993920
• N-L-leucyl-2-naphthylamine
• SCHEMBL1820784
• (L)-leucine-beta-napthylamide
• (S)-2-Amino-4-methyl-N-(naphthalen-2-yl)pentanamide
• MFCD00055914
• CHEMBL22905
• Pentanamide,2-amino-4-methyl-N-2-naphthalenyl-,(2S)-
• L-Leucine-2-naphthylamine hydrochloride (Salt/Mix)
• Valeramide, 2-amino-4-methyl-N-2-naphthyl-, L-
• (2S)-2-Amino-4-methyl-N-(2-naphthalenyl)pentanamide
• L-Leucine .beta.-naphthylamide hydrochloride (Salt/Mix)
• EINECS 211-990-0
• N-(beta-naphthyl)-L-leucinamide
• (S)-2-Amino-4-methyl-N-2-naphthylvaleramide
• N-(2-Naphthyl)-L-leucinamide
• Q27162564
• CHEBI:90476
• L-Leucine .beta.-naphthylamide
• Pentanamide, 2-amino-4-methyl-N-2-naphthalenyl-, (S)-
• N-(2-Naphthyl)-L-leucinamide hydrochloride (Salt/Mix)
• 732-85-4
• L-Leucyl-.beta.-naphthylamide
• L-?Leucine-?beta-?naphthylamide
• L-leucine 2-naphthylamide
• L-Leucyl-.beta.-naphthylamide hydrochloride (Salt/Mix)
• Leu-Nap
• (2S)-2-amino-4-methyl-N-naphthalen-2-ylpentanamide
• leucine-2-naphthylamide
• L-Leucyl-beta-naphthylamide hydrochloride (Salt/Mix)
• L-Leucine beta-naphthylamide hydrochloride (Salt/Mix)
• l-leucyl-beta-naphthylamide
• L-Leucine-β-naphthylamide

• MDL： MFCD00055914
• Inchi： 1S/C16H20N2O/c1-11(2)9-15(17)16(19)18-14-8-7-12-5-3-4-6-13(12)10-14/h3-8,10-11,15H,9,17H2,1-2H3,(H,18,19)/t15-/m0/s1
• InChI Key： JWHURRLUBVMKOT-HNNXBMFYSA-N
• SMILES： O=C([C@H](CC(C)C)N)NC1C=CC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 256.15800
• Monoisotopic Mass: 256.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.2
• Topological Polar Surface Area: 55.1

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 467.0±28.0 °C at 760 mmHg
• Flash Point: 236.2±24.0 °C
• Solubility: H2O: insoluble
• PSA: 55.12000
• LogP: 3.92500
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

L-Leucine-β-naphthylamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 40
• Safety Instruction： S22; S36
• Hazardous Material Identification：
• Risk Phrases：R40
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes